Cas no 67603-46-7 (N-STEAROYL-L-CYSTEINE)

N-Stearoyl-L-cysteine is a lipid-modified amino acid derivative combining stearic acid with L-cysteine, offering unique amphiphilic properties. Its hydrophobic stearoyl chain and hydrophilic cysteine moiety enable applications in surfactant systems, lipid bilayers, and drug delivery formulations. The compound exhibits improved stability and membrane compatibility compared to unmodified cysteine, making it suitable for biomaterial and pharmaceutical research. Its thiol group retains reactivity for conjugation or redox applications, while the stearoyl component enhances lipid solubility. This derivative is particularly useful in studies involving protein-lipid interactions, self-assembling systems, and controlled-release technologies. The product is typically characterized by HPLC or mass spectrometry to ensure purity and structural integrity.

N-STEAROYL-L-CYSTEINE structure

Product Name:N-STEAROYL-L-CYSTEINE

CAS No:67603-46-7

MF:C₂₁H₄₁NO₃S

MW:387.620145559311

CID:826532

PubChem ID:46782939

Update Time:2025-10-05

N-STEAROYL-L-CYSTEINE Chemical and Physical Properties

Names and Identifiers

- N-STEAROYL-L-CYSTEINE
- LogP
- (2R)-2-(octadecanoylamino)-3-sulfanylpropanoic acid
- SCHEMBL2352872
- 67603-50-3
- Stearoyl-L-cysteine
- 67603-46-7
- DB-255835
- Inchi： 1S/C21H41NO3S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20(23)22-19(18-26)21(24)25/h19,26H,2-18H2,1H3,(H,22,23)(H,24,25)/t19-/m0/s1
- InChI Key： VJUDNRUDRQLCDX-IBGZPJMESA-N
- SMILES： SC[C@@H](C(=O)O)NC(CCCCCCCCCCCCCCCCC)=O

Computed Properties

Exact Mass: 387.28100
Monoisotopic Mass: 387.281
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 26
Rotatable Bond Count: 19
Complexity: 350
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 67.4A^2
XLogP3: 7.9

Experimental Properties

Density: 0.993g/cm3
Melting Point: 84-86°C
Boiling Point: 549.516ºC at 760 mmHg
Flash Point: 286.137ºC
Refractive Index: 1.488
PSA: 105.20000
LogP: 6.13800

N-STEAROYL-L-CYSTEINE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
SHENG KE LU SI SHENG WU JI SHU	sc-212273-100 mg	N-Stearoyl-L-cysteine,	67603-46-7	100MG	￥2,482.00	2023-07-10
SHENG KE LU SI SHENG WU JI SHU	sc-212273-100mg	N-Stearoyl-L-cysteine,	67603-46-7	100mg	￥2482.00	2023-09-05
A2B Chem LLC	AH18533-100mg	L-Cysteine, N-(1-oxooctadecyl)-, hydrochloride	67603-46-7	100mg	$1144.00	2024-04-19
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